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Compound of Interest

1-Benzoylpiperidine-4-carboxylic
Compound Name: d
aci

cat. No.: B1266256

An In-depth Technical Guide to 1-
Benzoylpiperidine-4-carboxylic Acid

This technical guide provides a comprehensive overview of 1-Benzoylpiperidine-4-carboxylic
acid, a key chemical intermediate. It is intended for researchers, scientists, and professionals
in the field of drug development and chemical synthesis. This document details the compound's
identifiers, physicochemical properties, and detailed experimental protocols for its synthesis,
purification, and analysis.

Chemical Identifiers and Alternate Names

1-Benzoylpiperidine-4-carboxylic acid is known by several names and is registered under
various chemical identifiers. These are crucial for accurate identification and sourcing of the
compound in a research and development setting.
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Identifier Type Value
IUPAC Name 1-benzoylpiperidine-4-carboxylic acid
CAS Number 5274-99-7[1][2]

Molecular Formula

C13H1sNO3[1][2]

Molecular Weight 233.26 g/mol [2]
InChI=1S/C13H15N0O3/c15-12(10-4-2-1-3-5-

InChl 10)14-8-6-11(7-9-14)13(16)17/h1-5,11H,6-9H2,
(H,16,17)

InChlKey ZTGMNCCDDKBPML-UHFFFAOYSA-N

SMILES C1CN(CCC1C(=0)0O)C(=0)C2=CC=CC=C2
1-Benzoylisonipecotic acid, 1-Benzoyl-4-

Synonyms carboxypiperidine[2], 4-Piperidinecarboxylic

acid, 1-benzoyl-

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of 1-Benzoylpiperidine-4-

carboxylic acid is presented below, offering a snapshot of its characteristics.
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Property Value

Melting Point 144-146 °CJ[1]

Boiling Point 438.8 + 38.0 °C (Predicted)[1]
Density 1.248 + 0.06 g/cm3 (Predicted)[1]
pKa 4.45 £ 0.20 (Predicted)

Flash Point 219.2 °C[1]

Vapor Pressure 1.78E-08 mmHg at 25°C[1]
Refractive Index 1.582 (Predicted)[1]

5 1.71-1.85 (m, 3H), 2.03-2.06 (m, 1H), 2.59 (tt,
1H, J = 10.4, 4.1 Hz), 3.04-3.12 (m, 2H), 3.72-
3.76 (M, 1H), 4.48-4.52 (m, 1H), 7.36-7.44 (m,
5H), 11.16 (br s, 1H)[3]

H NMR (400 MHz, CDClIs)

040.4,41.4,46.8, 126.7, 128.3, 129.6, 135.3,

13C NMR (100 MHz, CDCIs) 170.7, 178.3[3]

[M-H]~ Calculated: 232.0973, Measured:

HRMS (ESI
(EsD 232.0979[3]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 1-Benzoylpiperidine-4-
carboxylic acid are provided to ensure reproducibility in a laboratory setting.

Synthesis and Purification

A microwave-assisted synthesis followed by column chromatography is a highly efficient
method for producing 1-Benzoylpiperidine-4-carboxylic acid.[3]

Materials:
e 4-Piperidinecarboxylic acid (1.0 mmol, 129 mg)

e Benzoyl chloride (1.0 mmol, 140 mg)
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Triethylamine (2.5 mmol, 0.32 mL)

Tetrahydrofuran (THF) (5 mL)

1 M Hydrochloric acid (HCI)

Dichloromethane (DCM)

Anhydrous Sodium Sulfate (Na2S0a4)

Hexane

Ethyl acetate
Procedure:

e In a microwave reactor vessel, combine 4-piperidinecarboxylic acid (129 mg, 1.0 mmol),
benzoyl chloride (140 mg, 1.0 mmol), and triethylamine (0.32 mL, 2.5 mmol) in THF (5 mL).

[3]

 Stir the reaction mixture in the microwave reactor at 70°C and 120 W power for 15 minutes.

[3]
e Upon completion, acidify the reaction mixture with 1 M HCI (10 mL).[3]
o Extract the product with dichloromethane (3 x 25 mL).[3]
o Combine the organic layers and dry over anhydrous Naz2S0a.[3]
 Filter and concentrate the solution under reduced pressure to obtain the crude product.[3]

 Purify the crude product by flash column chromatography using a sequential elution of 5%
ethyl acetate in hexane followed by 80% ethyl acetate in hexane.[3]

e The final product is obtained as a white solid with a yield of 94%.[3]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
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Areverse-phase HPLC method can be employed for the analysis of 1-Benzoylpiperidine-4-
carboxylic acid.[4]

Instrumentation and Conditions:
e Column: Newcrom R1 or a similar C18 column.[4]

o Mobile Phase: A mixture of acetonitrile (MeCN) and water containing an acid modifier. For
general purposes, phosphoric acid can be used. For Mass Spectrometry (MS) compatibility,
formic acid is recommended.[4]

e Detection: UV detection is suitable.

o Application: This method is scalable for preparative separation to isolate impurities and is
also applicable for pharmacokinetic studies.[4]

Experimental Workflow Diagram

The following diagram illustrates the workflow for the synthesis and purification of 1-
Benzoylpiperidine-4-carboxylic acid.

Final Product
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Caption: Synthesis and purification workflow for 1-Benzoylpiperidine-4-carboxylic acid.

Biological Activity and Applications

While the benzoylpiperidine scaffold is a recognized privileged structure in medicinal chemistry,
particularly in the development of antipsychotic agents, specific biological activities or signaling
pathway involvement for 1-Benzoylpiperidine-4-carboxylic acid itself are not extensively
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documented in publicly available literature. It is primarily utilized as a versatile building block in
organic synthesis and has been noted for its application in proteomics research.[2] Further
investigation is required to elucidate its specific biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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